N'-[(Z)-(4-methoxyphenyl)methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarbohydrazide

• IUPAC Name: N-[(Z)-(4-methoxyphenyl)methylideneamino]-2,5-bis(2,2,2-trifluoroethoxy)benzamide
• InChI: InChI=1S/C19H16F6N2O4/c1-29-13-4-2-12(3-5-13)9-26-27-17(28)15-8-14(30-10-18(20,21)22)6-7-16(15)31-11-19(23,24)25/h2-9H,10-11H2,1H3,(H,27,28)/b26-9-
• InChI Key: XBRFCNXKEOPYEW-WMDMUMDLSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=NNC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Isomeric SMILES: COC1=CC=C(C=C1)/C=N\NC(=O)C2=C(C=CC(=C2)OCC(F)(F)F)OCC(F)(F)F
• Molecular Formula: C19H16F6N2O4
• Molecular Weight: 450.3 g/mol

Description

N'-[(Z)-(4-methoxyphenyl)methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarbohydrazide is a useful research compound. Its molecular formula is C19H16F6N2O4 and its molecular weight is 450.337. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Analysis

N'-[(Z)-(2-hydroxy-4-methoxyphenyl)methylidene]pyridine-4-carbohydrazide and its derivative have been synthesized for the study of hydrogen bonding and molecular structure. Techniques like X-ray crystal structure determination and DFT calculations have been employed to understand the nature of intramolecular neutral hydrogen bonding in these molecules (A. Kala et al., 2016).

2. Complexation and Crystal Structure

Research on the ligand N2-[bis(benzylsulfanyl)methylene]-2-methoxybenzohydrazide has revealed its ability to form a mononuclear complex with CuCl2.2H2O. This complex has been characterized by analytical and spectroscopic methods, and its crystal structure has been studied, showcasing weak interactions like C–H⋯π and C–H⋯S (M. Singh et al., 2009).

3. Organic Photovoltaics and Photoluminescence

Derivatives like 1,4-Bis-(α-cyano-4-methoxystyryl)benzene, synthesized using similar methoxyphenyl structures, have been studied for their photoluminescent properties. These compounds are of interest in the field of organic photovoltaics due to their emission spectra and the formation of excimers characterized by low-bandgap emission (Christian T. Lowe & C. Weder, 2002).

4. Corrosion Inhibition

Schiff’s Bases derivatives, similar in structure to N'-[(Z)-(4-methoxyphenyl)methylidene]-2,5-bis(2,2,2-trifluoroethoxy)benzenecarbohydrazide, have been investigated as corrosion inhibitors. These compounds have shown significant inhibition efficiency for mild steel in acidic environments, revealing their potential in industrial applications (Priyanka Singh & M. Quraishi, 2016).